Cas no 300770-45-0 (6-(4-chlorophenyl)-9,9-dimethyl-2H,3H,4H,6H,7H,8H,9H,10H-1,3thiazino2,3-bquinazoline-4,7-dione)

• Product Name: 6-(4-chlorophenyl)-9,9-dimethyl-2H,3H,4H,6H,7H,8H,9H,10H-1,3thiazino2,3-bquinazoline-4,7-dione
• CAS No: 300770-45-0
• MF: C₁₉H₁₉ClN₂O₂S
• MW: 374.884362459183
• CID: 5915151
• PubChem ID: 3612020
• Update Time: 2025-10-19

6-(4-chlorophenyl)-9,9-dimethyl-2H,3H,4H,6H,7H,8H,9H,10H-1,3thiazino2,3-bquinazoline-4,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-9,9-dimethyl-2H,3H,4H,6H,7H,8H,9H,10H-1,3thiazino2,3-bquinazoline-4,7-dione
• AKOS001015096
• F1146-0026
• 6-(4-chlorophenyl)-9,9-dimethyl-2H,3H,4H,6H,7H,8H,9H,10H-[1,3]thiazino[2,3-b]quinazoline-4,7-dione
• SR-01000082780
• 300770-45-0
• 6-(4-chlorophenyl)-9,9-dimethyl-3,6,8,10-tetrahydro-2H-[1,3]thiazino[2,3-b]quinazoline-4,7-dione
• SR-01000082780-1
• VU0064031-2
• 6-(4-chlorophenyl)-9,9-dimethyl-2,3,9,10-tetrahydro-[1,3]thiazino[2,3-b]quinazoline-4,7(6H,8H)-dione
• EU-0012134
• 6-(4-chlorophenyl)-9,9-dimethyl-2,3,6,8,9,10-hexahydro-4H,7H-[1,3]thiazino[2,3-b]quinazoline-4,7-dione
• 4H,7H-[1,3]Thiazino[2,3-b]quinazoline-4,7-dione, 6-(4-chlorophenyl)-2,3,6,8,9,10-hexahydro-9,9-dimethyl-

• Inchi： 1S/C19H19ClN2O2S/c1-19(2)9-13-16(14(23)10-19)17(11-3-5-12(20)6-4-11)22-15(24)7-8-25-18(22)21-13/h3-6,17H,7-10H2,1-2H3
• InChI Key： WNGDLXKCBFUISA-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CC(C)(C)C2)C(C2=CC=C(Cl)C=C2)N2C(=O)CCSC=12

Computed Properties

• Exact Mass: 374.0855767g/mol
• Monoisotopic Mass: 374.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 525.2±60.0 °C(Predicted)
• pka: -2.12±0.60(Predicted)

Additional information on 6-(4-chlorophenyl)-9,9-dimethyl-2H,3H,4H,6H,7H,8H,9H,10H-1,3thiazino2,3-bquinazoline-4,7-dione

Introduction to Compound with CAS No. 300770-45-0 and Product Name: 6-(4-chlorophenyl)-9,9-dimethyl-2H,3H,4H,6H,7H,8H,9H,10H-1,3thiazino2,3-bquinazoline-4,7-dione

The compound with the CAS number 300770-45-0 and the product name 6-(4-chlorophenyl)-9,9-dimethyl-2H,3H,4H,6H,7H,8H,9H,10H-1,3thiazino2,3-bquinazoline-4,7-dione represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines a thiazino core with a quinazoline moiety, making it a promising candidate for further exploration in medicinal chemistry. The presence of a 4-chlorophenyl substituent adds an additional layer of complexity that may influence its biological activity and pharmacokinetic properties.

Recent studies in the realm of heterocyclic chemistry have highlighted the importance of 1,3-thiazino derivatives in drug discovery. These compounds have shown potential in various therapeutic areas due to their ability to interact with biological targets in unique ways. The specific arrangement of nitrogen and sulfur atoms in the thiazino ring contributes to its stability and reactivity, which are critical factors in designing novel pharmaceutical agents. The quinazoline scaffold is equally noteworthy, as it is a well-established motif in many approved drugs and has been extensively studied for its antimicrobial and anticancer properties.

The synthesis of 6-(4-chlorophenyl)-9,9-dimethyl-2H,3H,4H,6H,7H,8H,9H,10H-1,3thiazino2,3-bquinazoline-4,7-dione involves a multi-step process that requires precise control over reaction conditions. The introduction of the 4-chlorophenyl group at the 6-position of the thiazino ring is a key step that can significantly alter the compound's electronic properties and binding affinity to biological targets. Advanced synthetic methodologies have been employed to ensure high yield and purity throughout the process.

In terms of biological activity, 6-(4-chlorophenyl)-9,9-dimethyl-2H,3H,4H,6H,7H,8H,9H,10 H -1,3 thiazino 2,3 -bquinazoline -4,7 -dione has shown promise in preliminary assays. Its structural features suggest potential interactions with enzymes and receptors involved in inflammatory pathways. The combination of the thiazino and quinazoline moieties may enhance its ability to modulate these pathways effectively. Further research is needed to fully elucidate its mechanism of action and to identify any potential side effects.

The development of novel therapeutic agents often relies on computational modeling to predict how a compound will behave in vivo. Molecular docking studies have been performed on 6-(4-chlorophenyl)-9,9 -dimethyl -2 H,3 H,4 H,6 H,7 H,8 H,9 H,10 H -1,3 thiazino 2,3 -bquinazoline -4,7 -dione using various target proteins associated with diseases such as cancer and autoimmune disorders. These simulations have provided valuable insights into its binding affinity and specificity.

The pharmaceutical industry is increasingly interested in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structure of 6-(4-chlorophenyl)-9,9 -dimethyl -2 H,3 H,4 H,6 H,7 H,8 H,9 H,10 H -1,3 thiazino 2,3 -bquinazoline -4,7 -dione makes it an attractive candidate for this purpose. Its ability to disrupt or stabilize PPIs could lead to novel treatments for a wide range of diseases.

Environmental considerations are also an important aspect of drug development. The synthesis and application of 6-(4-chlorophenyl)-9,* 9 -dimethyl -2 H,* 3 H,* 4 H,* 6 H,* 7 H,* 8 H,* 9 H,* 10 H -1,* 3 thiazino 2,* 3 -bquinazoline -4,* 7 -dione must be conducted with an eye toward sustainability. Efforts are being made to optimize synthetic routes to minimize waste and reduce energy consumption.

Collaboration between academic researchers and industry scientists is essential for advancing the development of new drugs like 6-(4-chlorophenyl)-9,* 9 -dimethyl -2 H,* 3 H,* 4 H,* 6 H,* 7 H,* 8 H,* 9 ,*10* thiazino *2,* * bquinazoline * * * * * * * * * * * * * * dione*. Such partnerships can accelerate the translation of laboratory discoveries into clinical applications.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties and to explore new therapeutic indications. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, scientists hope to uncover additional potential applications for this innovative molecule.